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Compound of Interest

Compound Name: AZ505

Cat. No.: B519963 Get Quote

AZ505 is a potent and selective inhibitor of the protein lysine methyltransferase SMYD2.[1][2]

[3] Due to its chemical nature and potential biological activity, proper handling and disposal are

imperative to ensure personnel safety and environmental protection. The following procedures

provide a comprehensive guide for the safe disposal of AZ505 in a laboratory setting, in

accordance with general hazardous waste management principles.

Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles with side shields, chemical-resistant gloves,

and a lab coat.[4][5] All handling of AZ505, including preparation for disposal, should be

conducted in a well-ventilated area, preferably within a chemical fume hood to avoid inhalation

of any dust or aerosols.[4] An accessible safety shower and eye wash station are essential.[4]

Chemical and Physical Properties
A summary of the key properties of AZ505 is provided in the table below.
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Property Value

Molecular Formula C₂₉H₃₈Cl₂N₄O₄

Molecular Weight 577.54 g/mol

Physical Appearance Crystalline solid

Storage Temperature -20°C

Solubility Soluble in DMSO and Ethanol

Data sourced from various chemical suppliers.[1][3][6]

Hazard Identification
AZ505 and its ditrifluoroacetate salt are classified with the following hazards:

Harmful if swallowed.[4][5]

Causes skin and serious eye irritation.[5]

May cause respiratory irritation.[5]

Very toxic to aquatic life with long-lasting effects.[4]

These hazards necessitate that AZ505 be treated as hazardous chemical waste and disposed

of through an approved waste disposal service.[4] Under no circumstances should AZ505 or its

solutions be disposed of down the drain or in regular trash.[1]

Step-by-Step Disposal Procedures
The following protocols are designed to provide clear instructions for disposing of various forms

of AZ505 waste generated in a laboratory.

Experimental Protocol 1: Disposal of Solid AZ505 Waste
This protocol applies to expired or unused solid AZ505 powder.

Container Preparation:
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Ensure the original container with the solid AZ505 is securely sealed.

If the original container is compromised, carefully transfer the solid waste to a new,

compatible container (e.g., amber glass vial) that can be tightly sealed. The container must

be clean and dry.

Labeling:

Affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste."

The full chemical name: "AZ505" or "N-Cyclohexyl-N3-[2-(3,4-dichlorophenyl)ethyl]-N-

(2-{[2-(5-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-8-yl)ethyl]amino}ethyl)-β-

alaninamide".

The specific hazard warnings: "Harmful," "Irritant," "Aquatic Toxicity."

The date of accumulation.

Storage:

Place the labeled container in a designated Satellite Accumulation Area (SAA) for

hazardous chemical waste.[3]

Store it with other compatible organic solid waste, away from acids, bases, and oxidizers.

[3]

Collection:

Arrange for pickup by your institution's Environmental Health and Safety (EHS) office or a

certified hazardous waste disposal contractor.

Experimental Protocol 2: Disposal of AZ505 Solutions
This protocol applies to unused or waste solutions of AZ505 (e.g., in DMSO or ethanol).
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Waste Collection:

Designate a specific, compatible waste container for chlorinated organic solvent waste. A

high-density polyethylene (HDPE) or glass container with a screw cap is recommended.

Pour the AZ505 solution directly into the designated waste container. Do not mix with

other waste streams such as non-halogenated solvents or aqueous waste to avoid

complex and costly disposal procedures.

Labeling:

Clearly label the waste container with a hazardous waste label.

The label should specify all constituents and their approximate concentrations (e.g.,

"Waste AZ505 in DMSO (~5 mg/mL)").

Include hazard warnings: "Flammable" (if in a flammable solvent), "Toxic," "Aquatic

Hazard."

Storage:

Keep the waste container tightly sealed when not in use.[1][3]

Store the container in a designated SAA, within secondary containment (such as a spill

tray) to prevent spills.

Collection:

Once the container is full (no more than 90% capacity), arrange for its collection by your

institution's EHS or a certified hazardous waste disposal service.

Experimental Protocol 3: Disposal of Contaminated
Labware
This protocol applies to items such as pipette tips, centrifuge tubes, and glassware that have

come into direct contact with AZ505.

Gross Decontamination:
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For reusable glassware, rinse with a small amount of a suitable solvent (e.g., ethanol or

acetone) to remove the majority of the AZ505 residue.

Collect this first rinse as hazardous waste and add it to your chlorinated organic solvent

waste stream (as described in Protocol 2).[5]

Subsequent rinses with detergent and water can typically be disposed of down the drain,

but consult your institutional policies.

Solid Contaminated Waste:

For disposable items (pipette tips, gloves, paper towels), collect them in a designated,

lined container labeled as "Hazardous Waste - AZ505 Contaminated Debris."

Do not place sharps (needles, blades) in this container; they must be disposed of in a

designated sharps container for chemically contaminated sharps.[7]

Storage and Collection:

When the container is full, seal it and attach a completed hazardous waste label.

Store it in the SAA and arrange for pickup with your other hazardous waste.

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of AZ505
waste.
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Caption: Workflow for the proper disposal of different forms of AZ505 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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